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Compound of Interest
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Cat. No.: B12090545

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide on the thermal annealing of ITIC-M films, a
critical step in the fabrication of high-performance organic electronic devices, particularly
organic solar cells (OSCs). The protocols and data presented are compiled from various
scientific studies to ensure accuracy and reproducibility.

Introduction

ITIC-M, a non-fullerene acceptor, is widely used in organic photovoltaics due to its strong and
broad absorption spectrum and excellent energy level alignment with various polymer donors.
[1] Thermal annealing is a post-deposition treatment crucial for optimizing the morphology of
the active layer blend, which in turn significantly impacts device performance.[2] This process
influences the crystallinity, domain size, and vertical component distribution within the
photoactive layer, thereby affecting charge transport and recombination dynamics.[2][3] The
optimal annealing temperature is a critical parameter that needs to be carefully determined for
specific donor-acceptor systems and device architectures.

Experimental Protocols

This section details the common experimental procedures for the fabrication and thermal
annealing of ITIC-M based organic solar cells. The following protocol is a synthesis of
methodologies reported in the literature.[3][4][5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12090545?utm_src=pdf-interest
https://www.benchchem.com/product/b12090545?utm_src=pdf-body
https://www.benchchem.com/product/b12090545?utm_src=pdf-body
https://www.ossila.com/products/itic-m
https://www.researchgate.net/publication/393864304_Invited_Effect_of_Thermal_Annealing_in_the_Performance_of_Non-Fullerene_Acceptor_Based_Organic_Solar_Cells
https://www.researchgate.net/publication/393864304_Invited_Effect_of_Thermal_Annealing_in_the_Performance_of_Non-Fullerene_Acceptor_Based_Organic_Solar_Cells
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00292/full
https://www.benchchem.com/product/b12090545?utm_src=pdf-body
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00292/full
https://pubs.acs.org/doi/10.1021/acsami.9b04554
https://pubs.rsc.org/en/content/articlehtml/2020/ma/d0ma00458h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12090545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials and Solution Preparation

e Donor Polymer: Poly[(2,6-(4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)-benzo[1,2-b:4,5-
b']dithiophene))-alt-(5,5-(1',3'-di-2-thienyl-5',7'-bis(2-ethylhexyl)benzo[1',2'-c:4",5'-
c']dithiophene-4,8-dione))] (PBDB-T)

o Acceptor: 3,9-bis(2-methylene-((3-(1,1-dicyanomethylene)-indanone))-5,5,11,11-tetrakis(4-
hexylphenyl)-dithieno[2,3-d:2',3'-d"]-s-indaceno[1,2-b:5,6-b'|dithiophene) (ITIC-M)

e Solvent: Chlorobenzene (CB)
o Additive: 1,8-diiodooctane (DIO) (typically 0.5% v/v)[4]
Protocol:

e Prepare a blend solution of the donor polymer and ITIC-M (e.g., PBDB-T:ITIC-M) in a 1:1
weight ratio in chlorobenzene.[3][4]

e The total concentration of the solution is typically 20 mg/mL.[6][7]
o Add the solvent additive (e.g., 0.5% v/v DIO) to the solution.[4]

« Stir the solution overnight on a hot plate at a slightly elevated temperature (e.g., 40-50 °C) to
ensure complete dissolution.

Substrate Preparation and Layer Deposition

e Substrate: Indium Tin Oxide (ITO) coated glass

e Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate
(PEDOT:PSS)

o Electron Transport Layer (ETL) for inverted devices: Titanium(IV) oxide bis(2,4-
pentanedionate) (TOPD)[3]

» Top Electrode: Calcium (Ca) / Aluminum (Al) or Molybdenum Oxide (MoOs) / Aluminum (Al)
[3]
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Protocol for Conventional Device Architecture:

» Clean the ITO substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol.

e Dry the substrates in an oven and then treat them with UV-ozone for 15-20 minutes.

e Spin-coat the PEDOT:PSS solution onto the ITO substrate and anneal at 150 °C for 10
minutes in air.[4]

o Transfer the substrates into a nitrogen-filled glovebox.

e Spin-coat the prepared active layer solution (e.g., PBDB-T:ITIC-M) onto the PEDOT:PSS
layer. The spin-coating speed is optimized to achieve the desired film thickness (e.g., 1900
rpm for 60 s for a ~100 nm film).[3]

Thermal Annealing of the Active Layer

Protocol:

 After spin-coating the active layer, transfer the substrates onto a hotplate inside the
glovebox.

o Anneal the films at the desired temperature for a specific duration. A common condition is
100 °C for 10 minutes.[3] Other temperatures such as 160 °C have also been investigated.

[6]7]

» After annealing, allow the films to cool down to room temperature.

Electrode Deposition and Device Characterization

Protocol:

» Deposit the top electrode (e.g., 10 nm Ca followed by 100 nm Al for conventional devices) by
thermal evaporation under high vacuum (e.g., <5 x 107> Pa).[3]

o Characterize the current density-voltage (J-V) characteristics of the completed devices under
simulated AM 1.5G illumination (100 mW/cm2).
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o Measure the External Quantum Efficiency (EQE) to determine the spectral response of the
solar cells.

Data Presentation

The following table summarizes the performance of PBDB-T:ITIC-M based organic solar cells
at different thermal annealing temperatures, as reported in the literature.

Short-
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Note: The performance metrics can vary depending on the specific device architecture,
materials, and fabrication conditions.

Visualization of Experimental Workflow

The following diagram illustrates the typical experimental workflow for fabricating and
characterizing organic solar cells with a thermally annealed ITIC-M active layer.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12090545?utm_src=pdf-body
https://www.researchgate.net/publication/338443397_Effects_of_annealing_temperature_on_the_performance_of_organic_solar_cells_based_on_polymer_non-fullerene_using_V2O5_as_HTL
https://ieeexplore.ieee.org/stamp/stamp.jsp?arnumber=8951158
https://www.researchgate.net/publication/338443397_Effects_of_annealing_temperature_on_the_performance_of_organic_solar_cells_based_on_polymer_non-fullerene_using_V2O5_as_HTL
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00292/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00292/full
https://www.benchchem.com/product/b12090545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12090545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Preparation

Active Layer Solution Substrate Cleaning

(e.g., PBDB-T:ITIC-M in CB + DIO) (ITO Glass)

2. Device Fabrica

HTL Deposition
(PEDOT:PSS)

Active Layer Spin-Coating

Thermal Annealing
(e.g., 100°C for 10 min)

Top Electrode Deposition
(e.g., Cal/Al)

\ Y,
4 3. Characterization )
-— \/
J-V Measurement
(AM 1.5G) [ EQE Measurement]
~ J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12090545?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12090545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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